Cas no 72214-01-8 (Sulfuric acid,mono(2-ethylhexyl) ester)

• Product Name: Sulfuric acid,mono(2-ethylhexyl) ester
• CAS No: 72214-01-8
• MF: C₈H₁₈O₄S
• MW: 210.291121959686
• CID: 572091
• PubChem ID: 31364
• Update Time: 2025-04-19

Sulfuric acid,mono(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,mono(2-ethylhexyl) ester
• 2-Ethylhexyl sulfate
• 08-Union carbide
• 2-Aethyl-hexylschwefelsaeure
• 2-ethyl hexyl hydrogen sulphate
• Ethasulfate sodium
• Mono-(2-aethyl-hexyl)-sulfat
• Pentrone ON
• Schwefelsaeure-mono-(2-aethyl-hexylester)
• Sodium ethosulfate
• Sulfirol 8
• sulfuric acid mono-(2-ethyl-hexyl ester)
• Tergemist
• Tergimist
• Tergitol 08
• 2-ETHYLHEXYL BISULFATE
• 1-Hexanesulfonic acid,2-ethyl-
• 8NX2133F3J
• Sulfuric acid, mono(2-ethylhexyl)ester
• 2-Ethyl-1-hexanol sulfate
• ETHASULFATE
• SCHEMBL188420
• 72214-01-8
• BRN 1707369
• Sulfuric acid,mono(2-ethylhexyl)ester
• Sulfuric acid, mono(2-ethylhexyl) ester
• EMPICOL 0585A
• 2-Ethylhexyl hydrogen sulfate
• Q27160059
• 2-ethylhexyl hydrogen sulphate
• 2-ethylhexanol sulfate
• UNII-8NX2133F3J
• 3-01-00-01733 (Beilstein Handbook Reference)
• ETASULFATE
• ETASULFATE [WHO-DD]
• CHEBI:88117
• MHGOKSLTIUHUBF-UHFFFAOYSA-N
• SURFARON A 6008
• 2-Ethylhexylhydrogensulfate
• [(2-ethylhexyl)oxy]sulfonic acid
• DTXSID7047988
• Ethasulfuric Acid
• NS00002440
• CHEMBL2111178

• Inchi： 1S/C8H18O4S/c1-3-5-6-8(4-2)7-12-13(9,10)11/h8H,3-7H2,1-2H3,(H,9,10,11)
• InChI Key： MHGOKSLTIUHUBF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OCC(CC)CCCC

Computed Properties

• Exact Mass: 210.09300
• Monoisotopic Mass: 194.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Color/Form: 淡黄色至黄色液体
• Density: 1.0690 (estimate)
• Melting Point: -79.7°C (estimate)
• Boiling Point: 299.82°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.4192 (estimate)
• PSA: 71.98000
• LogP: 3.10300